Cas no 898771-39-6 (3-Azetidinomethyl-3'-cyanobenzophenone)

3-Azetidinomethyl-3'-cyanobenzophenone is a specialized organic compound featuring a benzophenone core substituted with a 3-azetidinomethyl group and a cyano functionality at the 3' position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and fine chemical synthesis. The azetidinyl moiety enhances its potential as a building block for bioactive molecules, particularly in the development of β-lactam derivatives or nitrogen-containing heterocycles. The electron-withdrawing cyano group further diversifies its utility in nucleophilic substitution or cyclization reactions. Its well-defined molecular architecture ensures consistent performance in targeted synthetic applications, offering researchers precise control over reaction pathways. The compound's stability under standard handling conditions adds to its practicality in laboratory settings.
3-Azetidinomethyl-3'-cyanobenzophenone structure
898771-39-6 structure
Product Name:3-Azetidinomethyl-3'-cyanobenzophenone
CAS No:898771-39-6
MF:C18H16N2O
MW:276.332444190979
MDL:MFCD03842072
CID:994188
PubChem ID:24724846
Update Time:2025-10-29

3-Azetidinomethyl-3'-cyanobenzophenone Chemical and Physical Properties

Names and Identifiers

    • 3-[3-(azetidin-1-ylmethyl)benzoyl]benzonitrile
    • 3-AZETIDINOMETHYL-3'-CYANOBENZOPHENONE
    • 3-AZETIDIN-1-YLMETHYL-3'-CYANOBENZOPHENONE
    • SB51611
    • MFCD03842072
    • 3-{3-[(Azetidin-1-yl)methyl]benzoyl}benzonitrile
    • 898771-39-6
    • AKOS016020456
    • DTXSID90643243
    • 3-(3-(Azetidin-1-ylmethyl)benzoyl)benzonitrile
    • 3-Azetidinomethyl-3'-cyanobenzophenone
    • MDL: MFCD03842072
    • Inchi: 1S/C18H16N2O/c19-12-14-4-1-6-16(10-14)18(21)17-7-2-5-15(11-17)13-20-8-3-9-20/h1-2,4-7,10-11H,3,8-9,13H2
    • InChI Key: FZCLWIAUQDOVFB-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=C(C#N)C=1)C1=CC=CC(=C1)CN1CCC1

Computed Properties

  • Exact Mass: 276.12600
  • Monoisotopic Mass: 276.126263138g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 420
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 44.10000
  • LogP: 2.93288

3-Azetidinomethyl-3'-cyanobenzophenone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A095840-250mg
3-Azetidinomethyl-3'-cyanobenzophenone
898771-39-6
250mg
$ 440.00 2022-06-08
TRC
A095840-500mg
3-Azetidinomethyl-3'-cyanobenzophenone
898771-39-6
500mg
$ 735.00 2022-06-08
abcr
AB364858-1 g
3-Azetidinomethyl-3'-cyanobenzophenone, 97%; .
898771-39-6 97%
1 g
€932.90 2023-07-19
Chemenu
CM284283-1g
3-(3-(Azetidin-1-ylmethyl)benzoyl)benzonitrile
898771-39-6 95%
1g
$450 2023-03-07
Chemenu
CM284283-1g
3-(3-(Azetidin-1-ylmethyl)benzoyl)benzonitrile
898771-39-6 95%
1g
$409 2021-06-09
Chemenu
CM284283-5g
3-(3-(Azetidin-1-ylmethyl)benzoyl)benzonitrile
898771-39-6 95%
5g
$1320 2021-06-09
abcr
AB364858-1g
3-Azetidinomethyl-3'-cyanobenzophenone, 97%; .
898771-39-6 97%
1g
€932.10 2025-04-15
abcr
AB364858-2g
3-Azetidinomethyl-3'-cyanobenzophenone, 97%; .
898771-39-6 97%
2g
€1674.30 2025-04-15
abcr
AB364858-2 g
3-Azetidinomethyl-3'-cyanobenzophenone, 97%; .
898771-39-6 97%
2 g
€1,677.00 2023-07-19
A2B Chem LLC
AH89374-1g
3-(3-(Azetidin-1-ylmethyl)benzoyl)benzonitrile
898771-39-6 97%
1g
$644.00 2024-04-19

Additional information on 3-Azetidinomethyl-3'-cyanobenzophenone

Recent Advances in the Study of 3-Azetidinomethyl-3'-cyanobenzophenone (CAS: 898771-39-6)

3-Azetidinomethyl-3'-cyanobenzophenone (CAS: 898771-39-6) is a chemical compound of significant interest in the field of medicinal chemistry and drug discovery. Recent studies have highlighted its potential as a key intermediate in the synthesis of biologically active molecules, particularly in the development of novel therapeutic agents targeting various diseases. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in the pharmaceutical industry.

The compound's unique structural features, including the azetidine ring and the cyanobenzophenone moiety, make it a versatile scaffold for drug design. Recent research has explored its role in the inhibition of specific enzymes and receptors, which are critical in the pathogenesis of diseases such as cancer, inflammation, and neurological disorders. For instance, studies have demonstrated its efficacy as a modulator of protein-protein interactions, which are often challenging targets in drug development.

One of the most notable advancements in the study of 3-Azetidinomethyl-3'-cyanobenzophenone is its application in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry reported the successful use of this compound as a precursor in the development of inhibitors targeting the PI3K/AKT/mTOR pathway, a critical signaling cascade in cancer progression. The study highlighted the compound's ability to enhance the potency and selectivity of the resulting inhibitors, offering promising avenues for cancer therapy.

In addition to its role in cancer research, 3-Azetidinomethyl-3'-cyanobenzophenone has also been investigated for its potential in neurodegenerative diseases. A recent preprint on bioRxiv described its use in the design of compounds targeting tau protein aggregation, a hallmark of Alzheimer's disease. The researchers utilized the compound's structural flexibility to optimize binding affinity and blood-brain barrier permeability, yielding promising preclinical results.

From a synthetic chemistry perspective, advancements in the efficient and scalable production of 3-Azetidinomethyl-3'-cyanobenzophenone have been reported. A 2022 paper in Organic Process Research & Development detailed a novel catalytic method for its synthesis, which significantly improved yield and reduced environmental impact compared to traditional approaches. This development is particularly relevant for industrial-scale applications, where cost-effectiveness and sustainability are paramount.

Despite these promising findings, challenges remain in the full exploitation of 3-Azetidinomethyl-3'-cyanobenzophenone's potential. Issues such as metabolic stability, toxicity profiles, and formulation optimization require further investigation. Ongoing research is addressing these gaps, with several patents filed in 2023 highlighting innovative approaches to overcome these limitations.

In conclusion, 3-Azetidinomethyl-3'-cyanobenzophenone (CAS: 898771-39-6) represents a valuable chemical entity with diverse applications in drug discovery. Its role as a versatile intermediate and its demonstrated biological activities make it a compound of continued interest in the pharmaceutical industry. Future research directions may include exploring its utility in other therapeutic areas, optimizing its pharmacokinetic properties, and developing novel derivatives with enhanced efficacy and safety profiles.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd